molecular formula C18H13ClN6O2 B2816266 N-(2-(1H-pyrazol-1-yl)pyrimidin-5-yl)-3-(2-chlorophenyl)-5-methylisoxazole-4-carboxamide CAS No. 1421456-17-8

N-(2-(1H-pyrazol-1-yl)pyrimidin-5-yl)-3-(2-chlorophenyl)-5-methylisoxazole-4-carboxamide

Cat. No. B2816266
CAS RN: 1421456-17-8
M. Wt: 380.79
InChI Key: XDGGZSXYOYHSTO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-(1H-pyrazol-1-yl)pyrimidin-5-yl)-3-(2-chlorophenyl)-5-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C18H13ClN6O2 and its molecular weight is 380.79. The purity is usually 95%.
BenchChem offers high-quality N-(2-(1H-pyrazol-1-yl)pyrimidin-5-yl)-3-(2-chlorophenyl)-5-methylisoxazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(1H-pyrazol-1-yl)pyrimidin-5-yl)-3-(2-chlorophenyl)-5-methylisoxazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Potential Imaging Agents

  • A study by Wang et al. (2018) explored the synthesis of a compound for potential use as a PET imaging agent targeting the IRAK4 enzyme in neuroinflammation. This research highlighted the chemical synthesis process, achieving high radiochemical yield and purity, indicating the compound's relevance in diagnostic imaging applications (Wang et al., 2018).

Antimicrobial and Anticancer Activities

  • Hafez et al. (2016) synthesized novel pyrazole derivatives, including structures related to the query compound, showing promising antimicrobial and anticancer activities. This suggests the potential of such compounds in therapeutic applications (Hafez et al., 2016).
  • Rahmouni et al. (2016) developed novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents, indicating the compound's structural framework can be adapted for various therapeutic targets (Rahmouni et al., 2016).

Chemical Synthesis and Heterocyclic Applications

  • Martins et al. (2002) reported the one-pot synthesis of related isoxazole carboxamides and pyrazolyl isoxazoles, demonstrating the compound's versatility as a precursor in synthesizing complex heterocyclic structures (Martins et al., 2002).

Other Research Applications

  • Various studies have focused on synthesizing pyrazolo[4,3-d]pyrimidin derivatives for exploring their biological activities, structural characterization, and potential as building blocks in heterocyclic synthesis, further underscoring the compound's relevance in scientific research (Harb et al., 2005).

properties

IUPAC Name

3-(2-chlorophenyl)-5-methyl-N-(2-pyrazol-1-ylpyrimidin-5-yl)-1,2-oxazole-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H13ClN6O2/c1-11-15(16(24-27-11)13-5-2-3-6-14(13)19)17(26)23-12-9-20-18(21-10-12)25-8-4-7-22-25/h2-10H,1H3,(H,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XDGGZSXYOYHSTO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NC3=CN=C(N=C3)N4C=CC=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H13ClN6O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

380.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-(1H-pyrazol-1-yl)pyrimidin-5-yl)-3-(2-chlorophenyl)-5-methylisoxazole-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.